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Compound of Interest

Compound Name: Apremilast-d3

Cat. No.: B15559288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

Apremilast-d3, a deuterated isotopologue of Apremilast. Apremilast is an orally available small

molecule inhibitor of phosphodiesterase 4 (PDE4) used in the treatment of psoriatic arthritis

and plaque psoriasis.[1] The deuterated form, Apremilast-d3, is a critical tool in

pharmacokinetic and metabolic studies, often serving as an internal standard for quantitative

analysis by mass spectrometry.[2][3] This document outlines the synthetic pathway, detailed

experimental protocols, and comprehensive characterization data.

Mechanism of Action
Apremilast exerts its anti-inflammatory effects by selectively inhibiting phosphodiesterase 4

(PDE4), an enzyme that degrades cyclic adenosine monophosphate (cAMP) within

inflammatory cells.[4][5] By inhibiting PDE4, Apremilast increases intracellular cAMP levels.[6]

[7] This elevation in cAMP activates Protein Kinase A (PKA), which in turn modulates the

expression of various pro-inflammatory and anti-inflammatory cytokines.[8] The downstream

effects include the downregulation of pro-inflammatory mediators such as Tumor Necrosis

Factor-alpha (TNF-α), Interleukin-17 (IL-17), and IL-23, and the upregulation of anti-

inflammatory mediators like IL-10.[5][7] The precise mechanisms by which Apremilast exerts its

therapeutic action are not yet fully defined.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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